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Compound Name: 7rh

Cat. No.: B15542534

Audience: Researchers, scientists, and drug development professionals.

Introduction

7rh, also known as DDR1-IN-2, is a potent and selective inhibitor of Discoidin Domain
Receptor 1 (DDR1), a receptor tyrosine kinase that plays a crucial role in cell adhesion,
proliferation, migration, and invasion.[1][2] Dysregulation of DDR1 signaling is implicated in
various cancers, making it an attractive target for therapeutic intervention.[3] These application
notes provide detailed protocols for utilizing 7rh in a range of cell-based assays to investigate
its effects on cancer cell biology.

Mechanism of Action

7rh is an ATP-competitive inhibitor of the DDR1 kinase. By binding to the ATP-binding pocket of
the DDR1 kinase domain, 7rh blocks its autophosphorylation and subsequent activation of
downstream signaling pathways. This inhibition leads to a reduction in cancer cell proliferation,
migration, and invasion.

Data Presentation
Table 1: In Vitro Inhibitory Activity of 7rh
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Target ICs0 (NM) Reference
DDR1 6.8-13.1

DDR2 101.4 - 203

Bcer-Abl 355-414

c-Kit >10,000

Table 2: Anti-proliferative Activity of 7rh in Cancer Cell

Lines

Cell Line Cancer Type ICs0 (M) Reference
Chronic Myelogenous

K562 ] 0.038
Leukemia
Non-Small Cell Lung a

NCI-H23 Not Specified
Cancer
Nasopharyngeal

CNE2 .p yng 1.97
Carcinoma
Nasopharyngeal

CNE1 .p yng 2.06
Carcinoma
Nasopharyngeal

HONE1 .p yng 3.71
Carcinoma
Nasopharyngeal

SUNE1 .p yng 3.95
Carcinoma
Non-Small Cell Lung

NCI-H460 2.98

Cancer

Signaling Pathways

DDRL1 activation by its ligand, collagen, triggers a cascade of downstream signaling events that
promote cancer progression. 7rh has been shown to modulate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542534#how-to-use-7rh-in-a-cell-based-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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